Mechanism of Action of Isoniazid: An In-depth Technical Guide
Mechanism of Action of Isoniazid: An In-depth Technical Guide
A Note on "Antitubercular Agent-40": The term "Antitubercular agent-40" does not correspond to a recognized pharmaceutical compound in publicly available scientific literature and databases. Therefore, this guide focuses on the mechanism of action of Isoniazid (INH) , a cornerstone first-line antitubercular agent, to fulfill the detailed technical requirements of the original request.
Core Mechanism of Action
Isoniazid is a prodrug that is activated by the mycobacterial catalase-peroxidase enzyme, KatG.[1] Once activated, the resulting isonicotinic acyl radical covalently binds to the nicotinamide adenine dinucleotide (NAD) cofactor, forming an INH-NAD adduct.[2][3][4] This adduct then acts as a potent inhibitor of the enoyl-acyl carrier protein reductase, InhA, an essential enzyme in the fatty acid synthase-II (FAS-II) pathway.[2][3][4][5] The inhibition of InhA disrupts the synthesis of mycolic acids, which are crucial long-chain fatty acids that form the protective outer layer of the Mycobacterium tuberculosis cell wall.[5] The compromising of the cell wall's integrity ultimately leads to bacterial cell death.[6][7]
Signaling Pathway Diagram
Quantitative Data
The efficacy of Isoniazid and its active form, the INH-NAD adduct, has been quantified through various in vitro studies. The following tables summarize key quantitative data.
Table 1: InhA Inhibition by INH-NAD Adduct
| Parameter | Value | Description |
| Overall Inhibition Constant (Ki) | 0.75 ± 0.08 nM | The overall dissociation constant for the tight-binding inhibition of InhA by the INH-NAD adduct.[2][3][4] |
| Initial Binding Constant (K-1) | 16 ± 11 nM | The dissociation constant for the initial, rapid formation of the enzyme-inhibitor complex (EI).[2][3][4] |
| Rate Constant (k2) | 0.13 ± 0.01 min-1 | The first-order rate constant for the slow conversion from the initial EI complex to the final inhibited EI* complex.[3] |
Table 2: Minimum Inhibitory Concentration (MIC) of Isoniazid
| M. tuberculosis Strain | MIC (mg/L) | Method |
| H37Rv (Reference Strain) | 0.06 | Broth Microdilution |
| H37Rv (Reference Strain) | 0.03 | Broth Microdilution[8] |
| Beijing Strain | 0.03 | Broth Microdilution[9] |
| Euro-American Strain | 0.03 | Broth Microdilution[9] |
| Indo-Oceanic Strain | 0.06 | Broth Microdilution[9] |
| Susceptible Strains (Range) | 0.02 - 0.06 | Radiometric Broth Method[10] |
Experimental Protocols
In Vitro Activation of Isoniazid by KatG
This protocol describes the in vitro generation of the active form of Isoniazid.
Materials:
-
Purified M. tuberculosis KatG enzyme
-
Isoniazid (INH)
-
Hydrogen peroxide (H₂O₂)
-
Phosphate buffer (pH 7.0)
-
Reaction tubes
-
Incubator or water bath at 37°C
Procedure:
-
Prepare a reaction mixture containing phosphate buffer (10 mM, pH 7.0), Isoniazid (35 mM), and purified KatG (0.471 mg/mL).
-
Initiate the activation reaction by adding hydrogen peroxide (H₂O₂) to a final concentration of 10 mM.
-
Incubate the reaction mixture at 37°C for a defined period (e.g., 5-10 minutes) to allow for the conversion of INH to its activated radical form.
-
The activated INH can then be used immediately in subsequent assays, such as the InhA inhibition assay, often by introducing NADH to form the INH-NAD adduct.
InhA Enzyme Inhibition Assay
This protocol outlines a method to determine the inhibitory activity of the INH-NAD adduct on InhA.
Materials:
-
Purified M. tuberculosis InhA enzyme
-
trans-2-Dodecenoyl-CoA (DD-CoA) or another suitable enoyl-ACP reductase substrate
-
NADH
-
INH-NAD adduct (prepared as in 3.1 or synthesized separately)
-
PIPES buffer (30 mM, pH 6.8) containing NaCl (150 mM)
-
Spectrophotometer capable of measuring absorbance at 340 nm
-
96-well plates or cuvettes
Procedure:
-
Prepare assay mixtures in the wells of a 96-well plate or in cuvettes. Each reaction should contain PIPES buffer, DD-CoA (e.g., 85 µM), and NADH (e.g., 250 µM).
-
Add varying concentrations of the INH-NAD adduct to the assay mixtures to test a range of inhibitor concentrations.
-
Initiate the enzymatic reaction by adding a fixed concentration of the InhA enzyme (e.g., 0.1–1 nM) to each well/cuvette.
-
Immediately monitor the decrease in absorbance at 340 nm at 25°C, which corresponds to the oxidation of NADH to NAD⁺.
-
The rate of the reaction is determined from the linear phase of the progress curves.
-
The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be calculated by plotting the reaction rates against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.
Experimental Workflow Diagram
MIC Determination by Broth Microdilution
This protocol details a standard method for determining the Minimum Inhibitory Concentration (MIC) of Isoniazid against M. tuberculosis.
Materials:
-
M. tuberculosis isolate (e.g., H37Rv)
-
Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)
-
Isoniazid stock solution
-
Sterile 96-well microtiter plates
-
Inoculating loop or sterile swabs
-
McFarland 0.5 turbidity standard
-
Spectrophotometer or nephelometer
-
Incubator at 37°C
Procedure:
-
Inoculum Preparation:
-
From a fresh culture of M. tuberculosis on solid medium, pick several colonies and suspend them in sterile saline or broth.
-
Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁷ CFU/mL.
-
Dilute this suspension 1:100 in Middlebrook 7H9 broth to achieve a final inoculum density of approximately 1-5 x 10⁵ CFU/mL.
-
-
Plate Preparation:
-
Dispense 100 µL of Middlebrook 7H9 broth into all wells of a 96-well plate.
-
Add 100 µL of the Isoniazid stock solution (at twice the highest desired concentration) to the first column of wells.
-
Perform serial two-fold dilutions by transferring 100 µL from the first column to the second, and so on, across the plate. Discard 100 µL from the last column of dilutions.
-
-
Inoculation and Incubation:
-
Inoculate each well (except for a sterility control well) with 100 µL of the prepared bacterial inoculum.
-
Include a growth control well containing only broth and the inoculum, with no Isoniazid.
-
Seal the plate and incubate at 37°C for 7-14 days.
-
-
Reading the MIC:
-
The MIC is defined as the lowest concentration of Isoniazid that completely inhibits visible growth of M. tuberculosis. Growth can be assessed visually or by using a growth indicator dye like resazurin.
-
References
- 1. Isoniazid-resistance conferring mutations in Mycobacterium tuberculosis KatG: Catalase, peroxidase, and INH-NADH adduct formation activities - PMC [pmc.ncbi.nlm.nih.gov]
- 2. The isoniazid-NAD adduct is a slow, tight-binding inhibitor of InhA, the Mycobacterium tuberculosis enoyl reductase: Adduct affinity and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 3. The isoniazid-NAD adduct is a slow, tight-binding inhibitor of InhA, the Mycobacterium tuberculosis enoyl reductase: adduct affinity and drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Is Mycobacterial InhA a Suitable Target for Rational Drug Design? - PMC [pmc.ncbi.nlm.nih.gov]
- 6. journals.asm.org [journals.asm.org]
- 7. Inducing vulnerability to InhA inhibition restores isoniazid susceptibility in drug resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
- 8. journals.asm.org [journals.asm.org]
- 9. Assessing the Combined Antibacterial Effect of Isoniazid and Rifampin on Four Mycobacterium tuberculosis Strains Using In Vitro Experiments and Response-Surface Modeling - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Isoniazid-Induced Transient High-Level Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
